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Compound of Interest

Compound Name: Acid Blue 40

Cat. No.: B1260542 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and common experimental applications of Acid Blue 40 (C.I. 62125).

The information is intended for researchers, scientists, and professionals in drug development

and related fields.

Core Compound Information
Molecular Formula: C₂₂H₁₆N₃NaO₆S[1][2][3]

Molecular Weight: 473.43 g/mol [1][2][3]

IUPAC Name: Sodium 4-((4-acetamidophenyl)amino)-1-amino-9,10-dioxo-9,10-

dihydroanthracene-2-sulfonate[4]

CAS Number: 6424-85-7[1][2][3]

Synonyms: C.I. Acid Blue 40, Alizarin Direct Blue A2G, Weak Acid Blue 2G[5]

Physicochemical Properties
Acid Blue 40 is an anthraquinone dye that appears as a dark blue powder.[6][7] It is known for

its good solubility in water, forming a blue solution.[7] The dye is also soluble in ethanol and

acetone, slightly soluble in nitrobenzene, and insoluble in benzene and dimethylbenzene.[5][7]
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Property Value Reference

Appearance Dark blue powder [7]

Solubility in Water (80 °C) 100 g/L [5][7]

Melting Point 129-132 °C [6]

Purity (Dye content) ≥ 98% [8]

Synthesis of Acid Blue 40
The synthesis of Acid Blue 40 involves a condensation reaction. The general manufacturing

process is as follows: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is

condensed with N-(4-aminophenyl)acetamide. This reaction is carried out in the presence of a

copper salt and an acid-binding agent. The resulting product is then converted to its sodium

salt.[5]
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Caption: Workflow for the synthesis of Acid Blue 40.

Experimental Protocols
Acid Blue 40 is utilized in various experimental contexts, particularly in environmental science

for wastewater treatment studies and in analytical chemistry.

Protocol 1: Adsorption of Acid Blue 40 from Aqueous
Solution
This protocol outlines a general procedure for studying the adsorption of Acid Blue 40 onto an

adsorbent material, such as activated carbon.

Materials:

Acid Blue 40

Adsorbent material (e.g., activated carbon)

Distilled water

Conical flasks (200 ml)

Shaker water bath

UV-Vis Spectrophotometer

pH meter

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Acid Blue 40 (e.g., 1000 mg/L) by

dissolving a known weight of the dye in distilled water. Prepare standard solutions of varying

concentrations by diluting the stock solution.

Batch Adsorption Experiments:

Place a fixed amount of adsorbent (e.g., 0.1 g) into a series of conical flasks.
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Add a fixed volume (e.g., 100 ml) of Acid Blue 40 solution of a specific concentration to

each flask.

Adjust the pH of the solutions to the desired value using dilute HCl or NaOH.

Place the flasks in a shaker water bath at a constant temperature and agitation speed

(e.g., 150 rpm) for a predetermined contact time to reach equilibrium.

Analysis:

After the desired contact time, filter the samples to separate the adsorbent.

Measure the absorbance of the supernatant at the maximum wavelength (λmax) of Acid
Blue 40 using a UV-Vis spectrophotometer.

Determine the final concentration of the dye using a pre-established calibration curve.

Data Calculation:

Calculate the amount of dye adsorbed per unit mass of adsorbent (qe) using the following

equation:

qe = (C₀ - Ce) * V / m

Where C₀ and Ce are the initial and equilibrium concentrations of the dye (mg/L), V is

the volume of the solution (L), and m is the mass of the adsorbent (g).

The percentage removal of the dye can be calculated as:

% Removal = ((C₀ - Ce) / C₀) * 100
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Caption: Experimental workflow for Acid Blue 40 adsorption studies.
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Protocol 2: Photocatalytic Degradation of Acid Blue 40
This protocol provides a general method for assessing the photocatalytic degradation of Acid
Blue 40 using a semiconductor photocatalyst like TiO₂.

Materials:

Acid Blue 40

Photocatalyst (e.g., TiO₂)

Photoreactor with a UV light source

Distilled water

Magnetic stirrer

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Preparation of Suspension: Prepare a suspension by adding a specific amount of

photocatalyst (e.g., 1 g/L) to a known concentration of Acid Blue 40 solution.

Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30

minutes) to establish adsorption-desorption equilibrium between the dye and the

photocatalyst surface.

Photocatalytic Reaction:

Expose the suspension to a UV light source within the photoreactor under continuous

stirring.

Withdraw aliquots of the suspension at regular time intervals.

Sample Analysis:
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Centrifuge the collected samples to remove the photocatalyst particles.

Measure the absorbance of the clear supernatant at the λmax of Acid Blue 40 using a

UV-Vis spectrophotometer.

Data Analysis:

Calculate the degradation efficiency at each time point using the formula:

Degradation (%) = ((A₀ - At) / A₀) * 100

Where A₀ is the initial absorbance and At is the absorbance at time t.

The degradation kinetics can be modeled using appropriate kinetic equations (e.g.,

pseudo-first-order).

Factors Influencing Adsorption of Acid Blue 40
The efficiency of removing Acid Blue 40 from aqueous solutions through adsorption is

dependent on several key experimental parameters. Understanding the interplay of these

factors is crucial for optimizing the removal process.

Influencing Factors

Adsorption Efficiency
of Acid Blue 40
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Caption: Key factors influencing the adsorption of Acid Blue 40.
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Applications
Acid Blue 40 is a versatile dye with applications in various industrial and scientific fields:

Textile Industry: It is primarily used for dyeing wool, silk, and polyamide fibers.[5][7]

Food Industry: It has been used as a food coloring agent.[9]

Biological Research: In laboratory settings, it serves as a staining agent in microscopy for

the visualization of cellular structures and processes.[7][9]

Wastewater Treatment Research: Due to its presence in industrial effluents, it is often used

as a model compound in studies on dye removal and degradation.[2]

Nonlinear Optics: The optical properties of Acid Blue 40 have been investigated for potential

applications in nonlinear optics.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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